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Compound of Interest

Compound Name: Dimethomorph

Cat. No.: B8805810 Get Quote

Application Notes and Protocols for
Dimethomorph in Viticulture
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the foliar application of

Dimethomorph for the control of downy mildew (Plasmopara viticola) in viticulture. The

included protocols are intended to serve as a guide for experimental design and application,

and should be adapted to specific research needs and local conditions.

Active Ingredient Profile: Dimethomorph
Dimethomorph is a systemic, morpholine fungicide specifically targeting oomycete pathogens.

[1][2] It is a cinnamic acid derivative that functions by disrupting the formation of the fungal cell

wall.[2] It is absorbed by the leaves and translocated within the plant, providing both

preventative and curative action against diseases like downy mildew.[1]

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the application and

efficacy of Dimethomorph in viticulture.

Table 1: Efficacy of Dimethomorph Against Plasmopara viticola Sporulation on Grape Leaf
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Dimethomorph
Concentration
(mg/L)

Days After
Application When
Inoculated

Inhibition of
Sporangia
Formation (%)

Reference

50 2 100
Wicks and Hall,

1990[3]

100 2 100
Wicks and Hall,

1990[3]

200 2 100
Wicks and Hall,

1990[3]

50 8 100
Wicks and Hall,

1990[3]

100 8 100
Wicks and Hall,

1990[3]

200 8 100
Wicks and Hall,

1990[3]

50 15 100
Wicks and Hall,

1990[3]

100 15 100
Wicks and Hall,

1990[3]

200 15 100
Wicks and Hall,

1990[3]

25 9 (curative)
100 (on 17% of

leaves)

Wicks and Hall,

1990[3]

Table 2: Recommended Application Rates and Intervals for Dimethomorph Formulations
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Formulation Target Disease
Recommended
Dosage

Application
Interval

Reference(s)

40% Suspension

Concentrate

(SC)

Downy Mildew
1600-2400x

dilution
7-10 days

POMAIS

Agriculture[1]

50% Wettable

Powder (WP)
Downy Mildew 1000 g/ha 7-14 days

Generic Product

Info

Experimental Protocols
Protocol for Evaluating the Efficacy of Foliar-Applied
Dimethomorph in a Field Trial
This protocol is based on the European and Mediterranean Plant Protection Organization

(EPPO) guidelines for fungicide efficacy trials against grapevine downy mildew.[3]

3.1.1 Experimental Design:

Layout: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4 replicates per treatment.

Plot Size: Each plot should consist of a minimum of 6 vines.

Treatments:

Untreated Control

Dimethomorph (at desired concentrations, e.g., 50, 100, 200 mg/L)

Reference Fungicide (a standard, registered fungicide for downy mildew control)

Guard Rows: Untreated guard rows should surround the experimental block to minimize

spray drift between plots.

3.1.2 Application of Dimethomorph:
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Equipment: Calibrated backpack sprayer or research plot sprayer with cone nozzles to

ensure thorough coverage.

Spray Volume: Apply to the point of runoff, ensuring complete coverage of all foliage. This

volume will change as the canopy develops throughout the season.

Timing:

Preventative: Apply before the onset of disease, typically when shoots are 3-5 inches long.

Repeat at 10-14 day intervals, or as dictated by disease pressure and weather conditions.

Curative: Apply after an infection period has occurred but before symptoms are visible.

Adjuvants: The use of adjuvants should be considered to improve spray deposition and

uptake, but should be tested for phytotoxicity.

3.1.3 Data Collection and Analysis:

Disease Assessment:

Incidence: Percentage of leaves or bunches showing any symptoms of downy mildew.

Severity: Percentage of the leaf or bunch area affected by downy mildew. This can be

assessed using standardized rating scales.

Assessments should be conducted on a random sample of 100 leaves and 50-100

bunches per plot.

Assessment Timing:

First assessment when symptoms first appear in the untreated control plots.

Subsequent assessments at regular intervals (e.g., every 14-21 days) until the end of the

trial.

Phytotoxicity: Visually assess vines for any signs of phytotoxicity (e.g., leaf burn, stunting)

after each application.
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Statistical Analysis: Data should be analyzed using Analysis of Variance (ANOVA)

appropriate for an RCBD.

Protocol for Residue Analysis of Dimethomorph in
Grapes using QuEChERS and LC-MS/MS
This protocol is a generalized procedure based on the QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method.

3.2.1 Sample Preparation and Homogenization:

Collect a representative sample of grape bunches from each plot.

De-stem the grapes and homogenize the berries to a uniform puree using a high-speed

blender.

Weigh 15 g of the homogenized grape sample into a 50 mL centrifuge tube.

3.2.2 Extraction:

Add 15 mL of 1% acetic acid in acetonitrile to the centrifuge tube containing the sample.

Add appropriate internal standards.

Shake vigorously for 1 minute.

Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium acetate).

Shake vigorously for another 1 minute.

Centrifuge at >1500 rcf for 5 minutes.

3.2.3 Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 1 mL of the acetonitrile supernatant to a d-SPE cleanup tube containing primary

secondary amine (PSA) sorbent and magnesium sulfate.

Shake for 30 seconds.
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Centrifuge at >1500 rcf for 1 minute.

3.2.4 Sample Analysis:

Transfer an aliquot of the cleaned extract into an autosampler vial.

Analyze the sample using a Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) system equipped with an appropriate column and operated in Multiple Reaction

Monitoring (MRM) mode for the detection and quantification of Dimethomorph.

Visualizations
Signaling Pathway: Inhibition of Cellulose Synthesis in
Plasmopara viticola by Dimethomorph
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8805810#foliar-spray-application-protocols-for-
dimethomorph-in-viticulture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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